Cas no 123413-30-9 (Benzene, 2,4-dimethyl-1-(trichloromethyl)-)

Benzene, 2,4-dimethyl-1-(trichloromethyl)- structure
123413-30-9 structure
Benzene, 2,4-dimethyl-1-(trichloromethyl)-
123413-30-9
C9H9Cl3
223.52676
1218276
14290474

Benzene, 2,4-dimethyl-1-(trichloromethyl)- Properties

Names and Identifiers

    • Benzene, 2,4-dimethyl-1-(trichloromethyl)-
    • 2,4-dimethyl-1-(trichloromethyl)benzene
    • 2,4-dimethylbenzotrichloride
    • Benzene,2,4-dimethyl-1-(trichloromethyl)
    • DTXSID40558510
    • 123413-30-9
    • +Expand
    • PLXYUWIGQSPQDQ-UHFFFAOYSA-N
    • InChI=1S/C9H9Cl3/c1-6-3-4-8(7(2)5-6)9(10,11)12/h3-5H,1-2H3
    • CC1=CC(=C(C=C1)C(Cl)(Cl)Cl)C

Computed Properties

  • 221.97700
  • 0
  • 0
  • 0
  • 221.976983g/mol
  • 12
  • 150
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.3
  • 0Ų

Experimental Properties

  • 4.13010
  • 0.00000

Benzene, 2,4-dimethyl-1-(trichloromethyl)- Synthesis

Synthetic Circuit 1

95-63-6 95-63-6
123413-30-9 123413-30-9
148990-23-2 148990-23-2
2735-07-1 2735-07-1
824-55-5 824-55-5
Reaction Conditions
1.1 Reagents: Iodogen Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  2 h, 81 °C
Reference
Improved Halogenation of Methyl Aromatics and Methyl Heteroaromatics: Unexpected Reactivity of Tetrahalogeno-diphenylglycolurils
Moretti, Florian; et al, Heteroatom Chemistry, 2016, 27(3), 173-183

Benzene, 2,4-dimethyl-1-(trichloromethyl)- Preparation Products

Benzene, 2,4-dimethyl-1-(trichloromethyl)- Related Literature

123413-30-9 (Benzene, 2,4-dimethyl-1-(trichloromethyl)-) Related Products

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